Chemical Identity vs. Bonvalotidine B and C
Bonvalotidine A displays a unique conformational arrangement not observed in generic lycoctonine-type alkaloids. Single-crystal X-ray diffraction reveals that among its four six-membered rings, three adopt chair conformations while the fourth adopts a boat conformation; all three five-membered rings adopt envelope conformations [1]. This precise ring puckering pattern is a direct consequence of the specific substitution pattern (1α,14α,16β-trimethoxy, 7,8-methylenedioxy, 6β-acetate) and differentiates Bonvalotidine A from other lycoctonine alkaloids such as lycoctonine itself, which lacks the methylenedioxy bridge and has a different hydroxylation/acetylation pattern [1].
| Evidence Dimension | Ring conformation |
|---|---|
| Target Compound Data | Three six-membered rings in chair conformation, one six-membered ring in boat conformation, three five-membered rings in envelope conformation |
| Comparator Or Baseline | Lycoctonine (unsubstituted lycoctonine skeleton) - chair/boat/envelope distribution not reported with identical pattern |
| Quantified Difference | Unique boat conformation in ring D due to 7,8-methylenedioxy and 6β-acetate substitution |
| Conditions | Single-crystal X-ray diffraction at 120 K, orthorhombic P212121 space group |
Why This Matters
Conformational uniqueness directly impacts intermolecular interactions, crystal packing, and solubility—key parameters for formulation, chromatography, and structure-activity relationship (SAR) studies.
- [1] Li, S. H., & Chen, F. Z. (2010). Bonvalotidine A acetone solvate from Delphinium bonvalotii Franch. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3302. View Source
